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Compound of Interest

Compound Name: Dantrolene-13C3

Cat. No.: B564431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Dantrolene-13C3, a stable isotope-
labeled version of the skeletal muscle relaxant Dantrolene. This document is intended to serve
as a comprehensive resource, detailing the essential chemical and physical properties,
analytical methodologies for its characterization, and its primary mechanism of action. The
information presented herein is crucial for researchers utilizing Dantrolene-13C3 as an internal
standard in quantitative bioanalysis or in metabolic studies.

Quantitative Data Summary

The following tables summarize the key quantitative data typically found in a Certificate of
Analysis for Dantrolene-13C3. These values are representative and may vary slightly between

different manufacturing lots.

Table 1: Chemical and Physical Properties
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Property Value

1-[(E)-[5-(4-nitrophenyl)furan-2-
Chemical Name ylmethylideneamino]-(2,4,5-13C3)1,3-
diazolidine-2,4-dione[1]

Synonyms Dantrolene-13C3, Dantrium-13C3[1]
Molecular Formula C1113C3H10N405[2]

Molecular Weight 317.23 g/mol [1][2]

CAS Number 1185234-99-4[2]

Appearance Orange to yellow solid

Solubility Soluble in DMSO

Table 2: Quality Control Specifications

Test Specification Method
Chemical Purity >98% HPLC
Isotopic Enrichment >99 atom % 13C MS
Identity Conforms to structure 1H-NMR

Experimental Protocols

Detailed methodologies for the key experiments cited in the quality control specifications are
provided below. These protocols are based on established analytical techniques for Dantrolene
and its isotopically labeled analogues.

2.1. Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

This method is used to assess the chemical purity of Dantrolene-13C3 by separating it from
any potential impurities.

 Instrumentation: A standard HPLC system equipped with a UV detector.
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e Column: Areversed-phase C18 column (e.g., 4.6 x 150 mm, 5 pm).

» Mobile Phase: A gradient mixture of acetonitrile and water (containing 0.1% formic acid).

o Flow Rate: 1.0 mL/min.

e Detection: UV at 375 nm.

e Sample Preparation: A stock solution of Dantrolene-13C3 is prepared in a suitable solvent
(e.g., DMSO or a mixture of acetonitrile and water) at a concentration of approximately 1
mg/mL. This stock solution is then diluted with the mobile phase to a final concentration of
about 0.1 mg/mL.

e Procedure: The prepared sample is injected into the HPLC system. The retention time of the
main peak corresponding to Dantrolene-13C3 is recorded.

o Data Analysis: The purity is calculated by determining the area of the main peak as a
percentage of the total area of all peaks in the chromatogram.

2.2. Determination of Isotopic Enrichment by Mass Spectrometry (MS)

This protocol is designed to determine the percentage of 13C atoms incorporated into the
Dantrolene molecule.

e Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
an appropriate ionization source (e.g., Electrospray lonization - ESI).

o Method: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio
(m/z) of the molecular ions is measured.

o Sample Preparation: A dilute solution of Dantrolene-13C3 is prepared in a solvent
compatible with the mass spectrometer's ionization source (e.g., acetonitrile/water).

e Procedure: The mass spectrum of the sample is acquired in the region of the molecular ion.

o Data Analysis: The isotopic distribution of the molecular ion cluster is analyzed. The relative
intensities of the peaks corresponding to the unlabeled (M), singly labeled (M+1), doubly
labeled (M+2), and triply labeled (M+3) species are measured. The isotopic enrichment is
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calculated based on the relative abundance of the M+3 peak compared to the other peaks in
the cluster, after correcting for the natural abundance of isotopes.

2.3. Structural Confirmation by Proton Nuclear Magnetic Resonance (*H-NMR) Spectroscopy
This method confirms the chemical structure of Dantrolene-13C3.

e Instrumentation: A Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400 MHz or
higher).

e Solvent: Deuterated dimethyl sulfoxide (DMSO-de).

o Sample Preparation: Approximately 5-10 mg of the Dantrolene-13C3 sample is dissolved in
about 0.7 mL of DMSO-de.

e Procedure: The tH-NMR spectrum is acquired.

o Data Analysis: The chemical shifts, splitting patterns, and integration of the observed proton
signals are compared with the known spectrum of unlabeled Dantrolene to confirm that the
structure is correct. The absence of significant impurity signals further supports the chemical
purity of the sample.

Mandatory Visualizations

3.1. Signaling Pathway of Dantrolene's Mechanism of Action

Dantrolene exerts its therapeutic effect by modulating intracellular calcium levels in skeletal
muscle cells. It is a direct-acting skeletal muscle relaxant that inhibits the release of calcium
from the sarcoplasmic reticulum.[3][4] This is achieved by binding to the ryanodine receptor 1
(RyR1), a calcium channel critical for excitation-contraction coupling.[3] By blocking this
channel, Dantrolene effectively reduces the amount of calcium available for muscle contraction,
leading to muscle relaxation.[3][5]
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Caption: Mechanism of action of Dantrolene in skeletal muscle.

3.2. Experimental Workflow for Quality Control Analysis

The quality control of Dantrolene-13C3 involves a series of analytical tests to ensure its

identity, purity, and isotopic enrichment. This workflow outlines the sequential steps taken from

sample reception to the final issuance of the Certificate of Analysis.
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Caption: Quality control workflow for Dantrolene-13C3.
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3.3. Logical Relationship for Bioanalytical Method Using Dantrolene-13C3

Dantrolene-13C3 is primarily used as an internal standard for the quantification of unlabeled
Dantrolene in biological samples by LC-MS/MS. This diagram illustrates the logical steps
involved in such a bioanalytical assay.
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Caption: Bioanalytical workflow using Dantrolene-13C3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Analysis of Dantrolene-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564431#certificate-of-analysis-for-dantrolene-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

